Cas no 77118-87-7 (Benzenemethanol, a-2-propen-1-yl-, (aS)-)

Benzenemethanol, a-2-propen-1-yl-, (aS)- structure
77118-87-7 structure
Product Name:Benzenemethanol, a-2-propen-1-yl-, (aS)-
CAS No:77118-87-7
MF:C10H12O
MW:148.201683044434
CID:548908
PubChem ID:6993460
Update Time:2025-04-19

Benzenemethanol, a-2-propen-1-yl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-2-propen-1-yl-, (aS)-
    • (S)-1-PHENYL-BUT-3-EN-1-OL
    • (-)-(1S)-1-phenyl-3-buten-3-ol
    • (-)-(S)-1-phenyl-3-buten-1-ol
    • (S)-(-)-1-phenylbut-3-en-1-ol
    • (S)-4-hydroxy-4-phenyl-1-butene
    • Benzenemethanol,a-2-propen-1-yl-,(aS)
    • MDC544S5M7
    • (alphaS)-alpha-2-Propen-1-ylbenzenemethanol
    • (S)-alpha-(2-Propenyl)benzenemethanol
    • RGKVZBXSJFAZRE-JTQLQIEISA-N
    • (S)-1-phenylbut-3-en-1-ol
    • AKOS006291591
    • (S)-1-phenyl-3-buten-1-ol
    • 77118-87-7
    • Benzenemethanol, alpha-2-propen-1-yl-, (alphaS)-
    • (S)-(-)-1-Phenyl-3-buten-1-ol
    • 1-Phenylbut-3-en-1-ol, (1S)-
    • DTXSID40426361
    • (1S)-1-phenylbut-3-en-1-ol
    • SCHEMBL5733567
    • (s)-4-phenyl-1-buten-4-ol
    • Benzenemethanol, alpha-2-propenyl-, (S)-
    • (R,S)-1-Phenyl-but-3-en-1-ol
    • MDL: MFCD09032484
    • Inchi: 1S/C10H12O/c1-2-6-10(11)9-7-4-3-5-8-9/h2-5,7-8,10-11H,1,6H2/t10-/m0/s1
    • InChI Key: RGKVZBXSJFAZRE-JTQLQIEISA-N
    • SMILES: O[C@@H](CC=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 148.08900
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 2.29610

Benzenemethanol, a-2-propen-1-yl-, (aS)- Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Benzenemethanol, a-2-propen-1-yl-, (aS)- Production Method

Benzenemethanol, a-2-propen-1-yl-, (aS)- Related Literature

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